Cas no 941978-27-4 (N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide)

• Product Name: N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide
• CAS No: 941978-27-4
• MF: C₁₉H₁₇F₃N₂O₂
• MW: 362.345695257187
• CID: 5502646
• PubChem ID: 7687255
• Update Time: 2025-09-28

N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2-oxopiperidin-1-yl)phenyl)-3-(trifluoromethyl)benzamide
• VU0498778-1
• 941978-27-4
• N-[4-(2-oxopiperidin-1-yl)phenyl]-3-(trifluoromethyl)benzamide
• AKOS024466664
• F2784-0035
• N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C19H17F3N2O2/c20-19(21,22)14-5-3-4-13(12-14)18(26)23-15-7-9-16(10-8-15)24-11-2-1-6-17(24)25/h3-5,7-10,12H,1-2,6,11H2,(H,23,26)
• InChI Key： IUSSIGYHNRZERH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NC1C=CC(=CC=1)N1C(CCCC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 362.12421228g/mol
• Monoisotopic Mass: 362.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide

N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide and Its Significance in Modern Chemical Biology

N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide, with the CAS number 941978-27-4, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both piperidine and benzamide moieties in its structure suggests a multifaceted interplay of biological activities, making it a subject of extensive investigation.

The structural composition of N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide is pivotal in understanding its pharmacological properties. The piperidine ring, known for its role in various bioactive molecules, contributes to the compound's solubility and metabolic stability. Additionally, the trifluoromethyl group appended to the benzamide moiety enhances lipophilicity, a critical factor in drug absorption and distribution. These structural features collectively contribute to the compound's potential as a lead candidate in drug discovery.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with neurological disorders. The piperidine scaffold is particularly relevant in this context, as it is commonly found in drugs targeting central nervous system (CNS) disorders. Studies have demonstrated that piperidine derivatives exhibit promising effects on neurotransmitter systems, including dopamine and serotonin pathways. This aligns with the growing interest in N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide as a potential therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases.

The benzamide moiety in N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide further contributes to its pharmacological profile. Benzamides are well-documented bioisosteres that often enhance drug-like properties such as metabolic stability and binding affinity. Research has shown that benzamide derivatives can interact with various biological targets, including enzymes and receptors involved in inflammation and pain modulation. This suggests that N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide may have therapeutic potential beyond CNS disorders, potentially extending to inflammatory conditions and pain management.

The trifluoromethyl group is another key structural feature that influences the biological activity of N-4-(2-oxopiperidin-1-yl)phenyl-3-(trifluoromethyl)benzamide. This substituent is known to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. In addition, trifluoromethyl groups can influence electronic properties, affecting interactions with biological targets. Recent studies have highlighted the role of trifluoromethyl-containing compounds in oncology, where they are often incorporated into kinase inhibitors due to their ability to improve drug efficacy and selectivity. While N-4-(2-oxopiperidin-1-yphenyl)-3-(trifluoromethyl)benzamide has not yet been extensively studied in oncology, its structural features suggest potential applications in this field.

In vitro studies have begun to elucidate the pharmacological profile of N-4-(2 oxopiperidin 1 yl phenyl 3 (trifluoromethyl)benzamide. Initial findings indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential effects on CNS function. Furthermore, preliminary toxicity studies have shown acceptable safety margins at relevant concentrations, paving the way for further preclinical investigations. These early results are encouraging and warrant deeper exploration into the compound's therapeutic potential.

The synthesis of N 4 (2 oxopiperidin 1 yl phenyl 3 (trifluoromethyl)benzamide presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has streamlined the synthesis process, allowing for rapid exploration of analogues. This flexibility is crucial for optimizing pharmacological properties through structure-based design.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of N 4 (2 oxopiperidin 1 yl phenyl 3 (trifluoromethyl)benzamide exemplifies this collaborative approach. Chemists design and synthesize new molecules based on structural principles derived from existing bioactive compounds. Biologists then evaluate these compounds for biological activity using cell-based assays and animal models. Clinicians provide insights into clinical relevance, ensuring that promising candidates progress through preclinical testing towards human trials.

The future direction of research on N 4 (2 oxopiperidin 1 yl phenyl 3 (trifluoromethyl)benzamide involves expanding its pharmacological profile through structure-based drug design. By modifying specific regions of the molecule while maintaining key pharmacophores intact researchers can fine-tune its biological activities towards desired therapeutic outcomes. Additionally exploring combination therapies where this compound is used alongside other agents may yield synergistic effects particularly relevant in treating complex diseases.

In conclusion N 4 (2 oxopiperidin 1 yl phenyl 3 (trifluoromethyl)benzamide represents a promising lead candidate with significant potential applications across multiple therapeutic areas including CNS disorders inflammatory conditions pain management oncology among others Its unique structural features combined with preliminary positive findings make it an attractive target for further investigation Through continued interdisciplinary collaboration we can unlock new possibilities for treating challenging diseases using innovative chemical biology approaches.